3-Cyanomethyl-1-nitro-2,4,6-trimethylbenzene
Cat. No. B8335301
M. Wt: 204.22 g/mol
InChI Key: UDCJCXCZLZWSHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[c:3]([CH2:10][C:11]#[N:12])[c:4]([CH3:9])[cH:5][c:6]([CH3:8])[cH:7]1.[CH3:22][C:23](=[O:24])[OH:25].[OH:13][N+:14]([O-:15])=[O:16].[S:17](=[O:18])(=[O:19])([OH:20])[OH:21]>>[CH3:1][c:2]1[c:3]([CH2:10][C:11]#[N:12])[c:4]([CH3:9])[c:5]([N+:14](=[O:13])[O-:15])[c:6]([CH3:8])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(C)c(CC#N)c(C)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1cc(C)c([N+](=O)[O-])c(C)c1CC#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
